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Compound of Interest

Compound Name: LG 83-6-05

Cat. No.: B1675222 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

document provides a comprehensive overview of the essential procedures for the proper

disposal of LG 83-6-05 (CAS Number: 131602-24-9), a sodium channel inhibitor utilized in

cardiac rhythm disorder research.[1][2][3] Adherence to these guidelines is paramount for

personnel safety and environmental protection.

Chemical and Physical Properties
A summary of the known quantitative data for LG 83-6-05 is presented below. This information

is crucial for a comprehensive understanding of the compound's characteristics, which informs

safe handling and disposal practices.

Property Value

CAS Number 131602-24-9

Molecular Formula C21H29NO3S

Molecular Weight 375.525 g/mol

Boiling Point 543.3°C at 760 mmHg

Density 1.124 g/cm³

Flash Point 282.4°C
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Disposal Protocol: A Step-by-Step Approach
While a specific, universally mandated disposal protocol for LG 83-6-05 is not readily available,

the following step-by-step procedure is based on established best practices for the disposal of

chemical waste. It is imperative to consult the material's Safety Data Sheet (SDS) and adhere

to all federal, state, and local regulations.[4]

1. Waste Identification and Classification:

Properly identify the waste as LG 83-6-05.

Consult the Safety Data Sheet (SDS) for specific hazard classifications.[5] Based on general

principles for chemical compounds, it should be treated as hazardous chemical waste.

Determine if the waste is mixed with other substances (e.g., solvents, biological materials)

and classify it accordingly.[4]

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure appropriate PPE is worn. This includes, but is not limited

to:

Safety goggles or a face shield.

Chemical-resistant gloves.

A lab coat or other protective clothing.

If there is a risk of inhalation, use a certified respirator.[6]

3. Waste Segregation and Storage:

Do not mix LG 83-6-05 waste with other incompatible waste streams.

Store the waste in a designated, well-ventilated, and cool area, away from heat and ignition

sources.[3][6]
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Use a chemically resistant and sealable container. The container must be clearly labeled with

the chemical name ("LG 83-6-05"), CAS number, and appropriate hazard symbols.[7]

4. Waste Disposal:

Never dispose of LG 83-6-05 down the drain or in the regular trash.

All chemical waste must be disposed of through a licensed hazardous waste disposal

company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

a waste pickup.[4] They will provide specific instructions and ensure compliance with all

regulations.

5. Emergency Procedures:

Spills: In the event of a spill, evacuate the area if necessary. Wearing appropriate PPE,

contain the spill with an inert absorbent material. Collect the absorbed material into a sealed

container for disposal as hazardous waste.

Exposure:

Eyes: Immediately flush with running water for at least 15 minutes. Seek medical attention.

[8]

Skin: Immediately wash the affected area with soap and water. Remove contaminated

clothing.[8]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate

medical attention.[7][8]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[8]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of LG 83-6-05.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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